Cas no 63903-72-0 ((2S,6R,11R)-6,11-dimethyl-3-(2-thiophen-2-ylethyl)-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol)

• Product name: (2S,6R,11R)-6,11-dimethyl-3-(2-thiophen-2-ylethyl)-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
• CAS No: 63903-72-0
• MF: C₂₀H₂₅NOS
• MW: 327.483604192734
• CID: 1662124
• PubChem ID: 3048352

(2S,6R,11R)-6,11-dimethyl-3-(2-thiophen-2-ylethyl)-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol Chemical and Physical Properties

Names and Identifiers

• (2S,6R,11R)-6,11-dimethyl-3-(2-thiophen-2-ylethyl)-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol

• Inchi： 1S/C20H25NOS/c1-14-19-12-15-5-6-16(22)13-18(15)20(14,2)8-10-21(19)9-7-17-4-3-11-23-17/h3-6,11,13-14,19,22H,7-10,12H2,1-2H3/t14-,19-,20+/m0/s1
• InChI Key： NGDYJXMFCWASPD-PNHOKKKMSA-N
• SMILES： S1C=CC=C1CCN1CC[C@@]2(C)C3C=C(C=CC=3C[C@H]1[C@@H]2C)O

Computed Properties

• Exact Mass: 327.165685
• Monoisotopic Mass: 327.165685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.7
• XLogP3: 3.5

Experimental Properties

• Density: 1.159
• Boiling Point: 462.7°C at 760 mmHg
• Flash Point: 233.7°C
• Refractive Index: 1.604

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 2,6-dimethyl-3-benzazocines